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Compound of Interest

Compound Name: Tin(II) fluorophosphate

CAS No.: 52262-58-5

Cat. No.: B3029089

Get Quote

Executive Summary
In the hierarchy of phosphate glass durability, Zinc (Zn)-based glasses generally exhibit

superior chemical durability (slower dissolution rates) compared to Tin (Sn)-based glasses of

equivalent molar composition.

Zn-Phosphate: Acts as a network intermediate, increasing cross-linking density (

connectivity), leading to dissolution rates in the range of

to

(approx.

).

Sn-Phosphate: The

ion possesses a stereochemically active lone pair (5s²), which disrupts the glass network,
lowers the glass transition temperature (
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), and creates "open" structural volumes that facilitate water ingress. This results in faster
hydrolysis, often 1–2 orders of magnitude higher than Zn-analogs unless modified with
stabilizing oxides (e.g.,

).

Structural Chemistry & Mechanism (The "Why")
The dissolution rate is governed by the hydrolysis of P-O-P bonds. The cation's field strength

and coordination geometry dictate how accessible these bonds are to water molecules.

Zinc (Zn) Network Architecture
Zinc acts as an intermediate oxide. In phosphate networks,

typically adopts a tetrahedral coordination (

). It cross-links adjacent phosphate chains, effectively "stitching" the network together. This
increases the network rigidity and steric hindrance against water attack.

Tin (Sn) Network Architecture
Tin (

) acts primarily as a network modifier with a unique structural feature: the stereochemically
active lone pair.

typically adopts a trigonal pyramidal geometry (

or

with a gap). The lone pair occupies space within the lattice but forms no bonds, creating:

Lower Cross-linking Density: Fewer bridging oxygens per cation compared to Zn.

Free Volume: Channels that allow faster diffusion of water molecules (

or

) into the matrix.
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Mechanistic Visualization
The following diagram illustrates the structural difference leading to differential hydrolysis rates.
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Caption: Comparative hydrolysis pathways. The Sn lone pair creates free volume, accelerating

water diffusion and P-O-P bond rupture compared to the tighter Zn-crosslinked network.

Comparative Dissolution Performance Data
The following data summarizes dissolution rates in neutral aqueous conditions (pH 7, 37–

50°C). Note that specific rates vary by O/P ratio and thermal history.
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Feature
Zn-Phosphate Glass (

)

Sn-Phosphate Glass (

)

Dissolution Rate

Low:

(

)

High:

(

)

Glass Transition (

)
Medium: 400°C – 550°C Low: 150°C – 300°C

pH Sensitivity
Stable in neutral/alkaline;

dissolves in acid.

Highly sensitive to both acidic

and basic extremes.

Dissolution Mode
Congruent: Uniform surface

erosion.

Incongruent: Often involves

precipitation of crystalline

phases (e.g.,

).

Effect of Additives

or

reduces rate by

.[1]

or

required to prevent rapid

failure.

Key Insight: While Sn-glasses dissolve faster, they are unique in their ability to be processed at

very low temperatures (

), making them the only viable option for encapsulating temperature-sensitive drugs or
electronics, despite the durability trade-off.

Experimental Protocol: Static Dissolution Assay
To generate reproducible dissolution data, researchers should follow a modified MCC-1 (static

leach) protocol. This method eliminates flow-rate variables and focuses on intrinsic material

breakdown.
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Protocol Workflow

1. Sample Preparation
(Cut to 10x10x2mm, Polish to 1µm finish)

2. Initial Measurements
(Mass M0, Surface Area SA)

3. Immersion
(DI Water or PBS, 37°C, SA/V = 0.1 cm⁻¹)

4. Periodic Sampling
(Days 1, 3, 7, 14, 21)

Replenish buffer
(if semi-dynamic)

5. Analysis
(ICP-OES for Ion Release + pH Check)

6. Rate Calculation
(NL_i = C_i * V / (f_i * SA))

Click to download full resolution via product page

Caption: Step-by-step workflow for determining normalized elemental leach rates (

) in phosphate glasses.

Detailed Methodology
Sample Prep: Cast glass discs (10mm
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) and anneal at

. Polish surfaces to a 1

m finish to standardize surface area.

Immersion: Place sample in a PTFE container with Deionized Water or Phosphate Buffered

Saline (PBS). Maintain a Surface Area to Volume (SA/V) ratio of 0.1 cm⁻¹ (e.g., 10 cm²

sample in 100 mL fluid).

Incubation: Store at 37°C (physiological) or 50°C (accelerated).

Quantification:

Gravimetric: Remove, dry, and weigh sample (

).

ICP-OES: Analyze leachate for P, Zn, and Sn concentrations.

Calculation: Calculate the Normalized Leaching Rate (

):

Where

is ion concentration,

is leachate volume,

is mass fraction of element in glass,

is surface area, and

is time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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